![molecular formula C13H16N4 B1482891 (1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine CAS No. 2098136-27-5](/img/structure/B1482891.png)
(1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine
Overview
Description
This compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are well-known in medicinal chemistry and have been incorporated into a variety of therapeutic agents. The compound also contains a pyridine ring, another important structure in medicinal chemistry, and a cyclopropyl group, which is a three-membered carbon ring .
Molecular Structure Analysis
The compound has a complex structure with multiple rings. The pyrazole and pyridine rings are aromatic, contributing to the compound’s stability. The cyclopropyl group is strained due to its small ring size, which can make the compound more reactive .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by its functional groups. For example, the nitrogen in the pyrazole and pyridine rings could act as a nucleophile in certain reactions .Scientific Research Applications
Synthesis and Characterization
Ambient-Temperature Synthesis
A novel synthesis approach at ambient temperature for related compounds involves condensation reactions, highlighting efficient synthesis methods for pyrazole derivatives. This synthesis showcases the potential for creating diverse chemical entities with various applications in scientific research (Becerra, Cobo, & Castillo, 2021).
Catalytic Applications
The synthesis of 1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives, which undergo C–H bond activation to afford unsymmetrical NCN′ pincer palladacycles, demonstrates their utility in catalysis. This work showcases the potential for these compounds in facilitating various chemical reactions, with good activity and selectivity in catalytic applications (Roffe, Tizzard, Coles, Cox, & Spencer, 2016).
Potential Biological Activities
Antimicrobial and Anticancer Agents
Research on pyrazole derivatives, including compounds related to the specified chemical, has revealed their potential as antimicrobial and anticancer agents. Synthesis and characterization efforts have led to the identification of compounds with significant activity, offering a promising avenue for the development of new therapeutic agents (Katariya, Vennapu, & Shah, 2021).
Anticonvulsant Properties
Another study on Schiff bases of 3-aminomethyl pyridine demonstrated potential anticonvulsant activity, illustrating the diverse biological activities that can be explored with pyrazole and pyridine derivatives (Pandey & Srivastava, 2011).
Antimycobacterial Activity
Nicotinic acid hydrazide derivatives, incorporating pyridine and pyrazole moieties, have been synthesized and shown to exhibit antimycobacterial activity, further demonstrating the potential of these compounds in addressing infectious diseases (R.V.Sidhaye, A.E.Dhanawade, K.Manasa, & G.Aishwarya, 2011).
properties
IUPAC Name |
[1-(cyclopropylmethyl)-3-pyridin-3-ylpyrazol-4-yl]methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4/c14-6-12-9-17(8-10-3-4-10)16-13(12)11-2-1-5-15-7-11/h1-2,5,7,9-10H,3-4,6,8,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRLZJQFJWLSDPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=C(C(=N2)C3=CN=CC=C3)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.